4-Hydroxy-4-(3-methylsulfanylphenyl)-piperidin-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-hydroxy-4-(3-methylsulfanylphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H25NO3S/c1-16(2,3)21-15(19)18-10-8-17(20,9-11-18)13-6-5-7-14(12-13)22-4/h5-7,12,20H,8-11H2,1-4H3
• InChI Key: MPCBFZJWRUFXRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C2=CC(=CC=C2)SC)O
• Molecular Formula: C17H25NO3S
• DSSTOX Substance ID: DTXSID20514452
• Molecular Weight: 323.5 g/mol
• CAS RN: 346688-66-2

Description

4-Hydroxy-4-(3-methylsulfanylphenyl)-piperidin-1-carboxylic acid tert-butyl ester is a chemical compound with the molecular formula C17H25NO3S and a molecular weight of 323.4503.

Molecular Structure Analysis

The molecular structure of this compound is determined by its molecular formula, C17H25NO3S. It contains 17 carbon atoms, 25 hydrogen atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 sulfur atom. The exact arrangement of these atoms in the molecule would be determined by various factors, including the types of bonds between the atoms and the molecule’s overall geometry.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its physical and chemical properties, how it is used, and the precautions taken during its handling and storage.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, chemical reactions, mechanism of action, and potential applications. These studies could provide valuable insights into the properties and uses of this compound.

Synthesis routes and methods

Procedure details

1-Bromo-3-methylsulfanyl-benzene (5.0 g, 24.6 mmol) was dissolved in dry THF (40 ml) and cooled to −78° C. under a stream of Argon (g). n-BuLi (12.8 ml, 2.5 M in hexane, 31.9 mmol) was added dropwise via syringe and the reaction mixture was stirred for an additional 30 min at −78° C., then the temperature was increased to 0° C. for 5 min and then decreased to −78° C. 1-tert-Butoxycarbonyl-4-piperidone (5.4 g, 27.06 mmol) dissolved in dry THF (30 ml) was added via syringe. The reaction mixture was allowed to reach room temperature and then stirred for 1 hour, and finally quenched with saturated ammonium chloride solution (30 ml). The mixture was extracted several times with EtOAc and the combined organic phases were dried (MgSO4), filtered and evaporated to dryness. The oily residue was chromatho-graphed on a silica column using CH2Cl2:MeOH (19:1 (v/v)) as eluent, yielded 4-hydroxy-4-(3-methylsulfanyl-phenyl)-piperidin-1-carboxylic acid tert-butyl ester (6 g, 76%). MS m/z (relative intensity, 70 eV) 323.1 (M+, 6), 223.0 (11), 178.0 (7), 152 (3), 57.0 (bp), 56 (30).